Cas no 81155-71-7 (Oxacycloheptacosan-2-one, 3-hydroxy-)

• Product name: Oxacycloheptacosan-2-one, 3-hydroxy-
• CAS No: 81155-71-7
• MF: C₂₆H₅₀O₃
• MW: 410.673408985138
• CID: 704418
• PubChem ID: 71421036

Oxacycloheptacosan-2-one, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Oxacycloheptacosan-2-one, 3-hydroxy-
• 3-hydroxy-oxacycloheptacosan-2-one
• DTXSID00840206
• 3-HYDROXY-1-OXACYCLOHEPTACOSAN-2-ONE
• 81155-71-7

• Inchi： InChI=1S/C26H50O3/c27-25-23-21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22-24-29-26(25)28/h25,27H,1-24H2
• InChI Key： NSVRRHNSGWFLQQ-UHFFFAOYSA-N
• SMILES： C1CCCCCCCCCCCCOC(=O)C(CCCCCCCCCCC1)O

Computed Properties

• Exact Mass: 410.37599545g/mol
• Monoisotopic Mass: 410.37599545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11
• Topological Polar Surface Area: 46.5Ų